Cas no 1702964-30-4 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyridinyl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyridinyl)-, ethyl ester
• CAS No: 1702964-30-4
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 5295616
• Update Time: 2025-07-18

1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyridinyl)-, ethyl ester

• Inchi： 1S/C10H10N4O2/c1-2-16-10(15)9-8(12-14-13-9)7-5-3-4-6-11-7/h3-6H,2H2,1H3,(H,12,13,14)
• InChI Key： DTMGEJSEMADCHK-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=C(C2=NC=CC=C2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyridinyl)-, ethyl ester

Recent Advances in the Study of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyridinyl)-, ethyl ester (CAS: 1702964-30-4)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyridinyl)-, ethyl ester (CAS: 1702964-30-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of 1H-1,2,3-triazole derivatives as privileged scaffolds in medicinal chemistry. The presence of both a triazole ring and a pyridinyl moiety in this compound enhances its ability to interact with biological targets, making it a promising candidate for the development of novel therapeutics. Researchers have employed advanced synthetic techniques, including click chemistry, to efficiently produce this compound and its analogs, enabling further exploration of its pharmacological properties.

In vitro and in vivo studies have demonstrated that 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyridinyl)-, ethyl ester exhibits notable activity against a range of biological targets. For instance, recent findings suggest its potential as an inhibitor of key enzymes involved in inflammatory pathways, positioning it as a candidate for anti-inflammatory drug development. Additionally, preliminary data indicate its ability to modulate specific receptor interactions, which could be leveraged in the treatment of neurological disorders.

The compound's pharmacokinetic properties have also been a focus of recent research. Studies have investigated its metabolic stability, bioavailability, and distribution profiles, providing valuable insights into its potential as a drug candidate. These findings are crucial for optimizing its structure to enhance efficacy and reduce off-target effects.

Looking ahead, ongoing research is exploring the broader applications of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2-pyridinyl)-, ethyl ester in areas such as oncology and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. This compound represents a promising avenue for the development of next-generation therapeutics, and future studies will likely uncover additional facets of its biological activity and therapeutic potential.